molecular formula C11H12F2 B8653431 1,3-Difluoro-5-pent-1-enylbenzene CAS No. 121219-24-7

1,3-Difluoro-5-pent-1-enylbenzene

Cat. No.: B8653431
CAS No.: 121219-24-7
M. Wt: 182.21 g/mol
InChI Key: AADMFISRZXWFDJ-UHFFFAOYSA-N
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Description

1,3-Difluoro-5-pent-1-enylbenzene is a useful research compound. Its molecular formula is C11H12F2 and its molecular weight is 182.21 g/mol. The purity is usually 95%.
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Properties

CAS No.

121219-24-7

Molecular Formula

C11H12F2

Molecular Weight

182.21 g/mol

IUPAC Name

1,3-difluoro-5-pent-1-enylbenzene

InChI

InChI=1S/C11H12F2/c1-2-3-4-5-9-6-10(12)8-11(13)7-9/h4-8H,2-3H2,1H3

InChI Key

AADMFISRZXWFDJ-UHFFFAOYSA-N

Canonical SMILES

CCCC=CC1=CC(=CC(=C1)F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

Phosphorus(v) oxide (64.5 g, 0.45 mol) is added to a stirred solution of compound 9A (35.0 g, 0.175 mol) in dry pentane (150 ml) at room temperature. The mixture is stirred at room temperature overnight (glc analysis revealed absence of starting material) and filtered.
Quantity
64.5 g
Type
reactant
Reaction Step One
Quantity
35 g
Type
reactant
Reaction Step One
Quantity
150 mL
Type
solvent
Reaction Step One

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